Cas no 1455460-79-3 (4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid)

4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid is a fluorinated benzoic acid derivative featuring both methylsulfonyl and trifluoromethoxy functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its unique electronic and steric properties, which can enhance binding affinity and metabolic stability in active molecules. The methylsulfonyl group contributes to strong electron-withdrawing effects, while the trifluoromethoxy moiety improves lipophilicity and bioavailability. Its structural characteristics make it a valuable intermediate in the synthesis of biologically active compounds, particularly in the development of enzyme inhibitors or receptor modulators. The high purity and well-defined reactivity of this derivative ensure consistent performance in synthetic applications.

4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid structure

1455460-79-3 structure

Product Name:4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid

CAS No:1455460-79-3

MF:C₉H₇F₃O₅S

MW:284.209092378616

CID:4937734

Update Time:2025-05-20

4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(METHYLSULFONYL)-2-(TRIFLUOROMETHOXY)BENZOIC ACID
- 4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid
- Inchi： 1S/C9H7F3O5S/c1-18(15,16)5-2-3-6(8(13)14)7(4-5)17-9(10,11)12/h2-4H,1H3,(H,13,14)
- InChI Key： WKKRDFHLKXRMMN-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(C(=O)O)=C(C=1)OC(F)(F)F)(=O)=O

Computed Properties

Exact Mass: 283.99662898 g/mol
Monoisotopic Mass: 283.99662898 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 411
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 89
Molecular Weight: 284.21

4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019100673-1g	4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid	1455460-79-3	95%	1g	744.64 USD	2021-06-17
Crysdot LLC	CD12141075-1g	4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid	1455460-79-3	97%	1g	$709	2024-07-23

4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid Related Literature

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Additional information on 4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid

Comprehensive Overview of 4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid (CAS No. 1455460-79-3)

4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid (CAS No. 1455460-79-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative is characterized by its unique structural features, including a methylsulfonyl group and a trifluoromethoxy substituent, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential applications due to its bioactive properties and compatibility with modern synthetic methodologies.

The compound's molecular structure makes it a valuable intermediate in the synthesis of more complex molecules. Its trifluoromethoxy group is particularly noteworthy, as fluorinated compounds are often associated with enhanced metabolic stability and bioavailability. This has led to a surge in interest from the pharmaceutical industry, where such compounds are being investigated for their potential in drug development. Additionally, the methylsulfonyl moiety can influence the compound's reactivity, making it a versatile building block in organic synthesis.

In recent years, the demand for fluorinated organic compounds like 4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid has risen sharply, driven by their applications in medicinal chemistry and material science. A common query among researchers is how this compound compares to other trifluoromethoxy-substituted benzoic acids in terms of reactivity and synthetic utility. Studies suggest that its electron-withdrawing groups enhance its suitability for nucleophilic substitution reactions, a feature highly sought after in fine chemical synthesis.

Another area of interest is the compound's potential role in green chemistry. With growing emphasis on sustainable practices, scientists are investigating whether 4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid can be synthesized using environmentally friendly catalysts or solvent-free conditions. This aligns with broader trends in the chemical industry, where reducing waste and energy consumption is a top priority. Searches for "eco-friendly synthesis of fluorinated benzoic acids" have increased, reflecting this shift in focus.

The compound's physicochemical properties, such as solubility and thermal stability, are also frequently discussed topics. These characteristics are critical for its handling and application in various industrial processes. For instance, its solubility in common organic solvents makes it a practical choice for laboratory-scale reactions, while its stability under moderate temperatures ensures safe storage and transportation.

Looking ahead, 4-(Methylsulfonyl)-2-(trifluoromethoxy)benzoic acid is poised to play a pivotal role in advancing chemical innovation. Its unique combination of functional groups offers a platform for developing new therapeutic agents and advanced materials. As research continues to uncover its full potential, this compound is likely to remain a subject of intense study and discussion in scientific circles.